Cas no 50-43-1 (2,4,6-Trichlorobenzoic acid)

• Product Name: 2,4,6-Trichlorobenzoic acid
• CAS No: 50-43-1
• MF: C₇H₃Cl₃O₂
• MW: 225.456519365311
• MDL: MFCD00060699
• CID: 33474
• PubChem ID: 5764
• Update Time: 2025-06-11

2,4,6-Trichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichlorobenzoic acid
• RARECHEM AL BO 0563
• TIMTEC-BB SBB003323
• 2,4,6-trichloro-benzoicaci
• 2,4,6-trichlorobbenzoicacid
• 2,4,6-Ttrichlorobenzoic acid
• Violet Red Bile Glucose Agar Medium
• 2,3-DIHYDROBENZO[B]FURAN-5-CARBOXALDEHYDE O5-ETHYLOXIME
• 2,4,6-trichlorbenzoes
• 2,4,6-Trichlor-benzoesaeure
• 2,4,6-trichlorophenylcarboxylic acid
• Benzoic acid,2,4,6-trichloro
• 2,4,6-Trichlorobenzoicacid
• Benzoic acid, 2,4,6-trichloro-
• 2,4,6-Trichloro-benzoic acid
• 0BWG1HX6CK
• RAFFVQBMVYYTQS-UHFFFAOYSA-N
• PubChem18496
• KSC270E7F
• SBB003323
• CT0092
• AS06872
• AM61579
• TF10415
• RP27602
• DTXSID9075329
• AI3-33271
• J-507070
• AC7761
• BP-12597
• Q27236585
• BRN 1874127
• FT-0609849
• AC-10199
• UNII-0BWG1HX6CK
• CS-W010437
• 50-43-1
• STR03464
• LS-38360
• A1724
• T1518
• SCHEMBL111202
• InChI=1/C7H3Cl3O2/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,(H,11,12
• SY023181
• EN300-134958
• MFCD00060699
• CHEMBL566989
• AKOS015888143
• NS00032063
• DB-030780
• FT45080

• MDL： MFCD00060699
• Inchi： 1S/C7H3Cl3O2/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,(H,11,12)
• InChI Key： RAFFVQBMVYYTQS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)O)Cl)Cl
• BRN： 1874127

Computed Properties

• Exact Mass: 223.92000
• Monoisotopic Mass: 223.919862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Beige to brown crystalline powder
• Density: 1.635 g/cm3
• Melting Point: 160-164?°C(lit.)
• Boiling Point: 329.7°C at 760 mmHg
• Flash Point: 153.2°C
• PSA: 37.30000
• LogP: 3.34500
• Vapor Pressure: 7.02E-05mmHg at 25°C
• Solubility: Not determined

2,4,6-Trichlorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：DH8050000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,4,6-Trichlorobenzoic acid

Introduction to 2,4,6-Trichlorobenzoic acid (CAS No. 50-43-1)

2,4,6-Trichlorobenzoic acid, with the chemical formula C₇H₃Cl₃O₄ and CAS number 50-43-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This trichlorinated benzoic acid derivative has garnered attention due to its unique structural properties and diverse applications in synthetic chemistry, agrochemicals, and medicinal chemistry. Its molecular structure, characterized by three chlorine substituents at the 2, 4, and 6 positions of the benzene ring, imparts distinct reactivity and functionality that make it a valuable intermediate in various chemical transformations.

The synthesis of 2,4,6-Trichlorobenzoic acid typically involves the chlorination of benzoic acid or its derivatives. Advanced synthetic methodologies have been developed to achieve high yields and purity, ensuring its suitability for sensitive applications in drug development. The compound's stability under various conditions makes it a preferred choice for researchers exploring novel synthetic pathways. Recent advancements in green chemistry have also focused on optimizing the synthesis of 2,4,6-Trichlorobenzoic acid to minimize environmental impact while maintaining high efficiency.

In pharmaceutical research, 2,4,6-Trichlorobenzoic acid has been investigated for its potential as a precursor in the development of bioactive molecules. Its benzoic acid core is a common scaffold in many pharmacologically active compounds, and the chlorine substituents enhance its versatility in forming hydrogen bonds and participating in electronic effects that are crucial for drug-receptor interactions. Studies have shown that derivatives of 2,4,6-Trichlorobenzoic acid exhibit promising activities in modulating biological pathways associated with inflammation and metabolic disorders.

One of the most intriguing aspects of 2,4,6-Trichlorobenzoic acid is its role in material science. Researchers have explored its use in the development of advanced polymers and coatings due to its ability to impart thermal stability and chemical resistance. The chlorine atoms contribute to the compound's hydrophobicity and lipophilicity balance, making it an excellent candidate for applications requiring both water and oil repellency. Recent patents have highlighted its incorporation into novel polymer matrices designed for high-performance industrial applications.

The agrochemical sector has also recognized the potential of 2,4,6-Trichlorobenzoic acid as an intermediate in the synthesis of herbicides and fungicides. Its structural motif is analogous to several commercially available agrochemicals that are known for their efficacy in crop protection. Ongoing research aims to develop environmentally sustainable alternatives by leveraging 2,4,6-Trichlorobenzoic acid as a building block. This includes exploring biodegradable derivatives that maintain efficacy while reducing ecological footprints.

From a chemical biology perspective, 2,4,6-Trichlorobenzoic acid serves as a key intermediate in studying enzyme inhibition and substrate-enzyme interactions. Its halogenated aromatic ring system allows for selective binding to biological targets, making it a useful tool in high-throughput screening assays. Researchers have utilized analogs of 2,4,6-Trichlorobenzoic acid to identify new inhibitors for therapeutic targets such as kinases and proteases. These studies contribute valuable insights into drug discovery processes by providing structural insights into binding mechanisms.

The analytical chemistry of 2,4,6-Trichlorobenzoic acid has been extensively studied due to its importance as a reference standard. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm purity. These analytical methods are critical for ensuring consistency across different batches used in research and industrial settings. The compound's well-characterized properties make it an indispensable standard in quality control laboratories worldwide.

The future prospects of 2,4,6-Trichlorobenzoic acid are vast and multifaceted. As computational chemistry advances, virtual screening methods are being employed to predict new derivatives with enhanced properties for pharmaceutical applications. Additionally, sustainable synthetic routes are being explored to reduce reliance on traditional chlorination methods. These efforts align with global initiatives to promote green chemistry principles while maintaining innovation in chemical manufacturing.

In conclusion,2,4,6-Trichlorobenzoic acid (CAS No. 50-43-1) is a versatile compound with significant implications across multiple scientific disciplines. Its unique structural features enable diverse applications from drug development to advanced materials science. By leveraging recent advancements in synthetic methodologies and analytical techniques,2 Trichlorobenzoic acid continues to be at the forefront of scientific innovation, driving progress in both academic research and industrial applications.